1-sec-butyl-4-[4-(methylthio)benzyl]piperazine oxalate

• IUPAC Name: 1-butan-2-yl-4-[(4-methylsulfanylphenyl)methyl]piperazine;oxalic acid
• InChI: InChI=1S/C16H26N2S.C2H2O4/c1-4-14(2)18-11-9-17(10-12-18)13-15-5-7-16(19-3)8-6-15;3-1(4)2(5)6/h5-8,14H,4,9-13H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: GYLIJHBANMGSGN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1CCN(CC1)CC2=CC=C(C=C2)SC.C(=O)(C(=O)O)O
• Molecular Formula: C18H28N2O4S
• Molecular Weight: 368.5 g/mol

Description

1-sec-butyl-4-[4-(methylthio)benzyl]piperazine oxalate is a chemical compound that belongs to the class of piperazine derivatives. It is used in scientific research for its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 1-sec-butyl-4-[4-(methylthio)benzyl]piperazine oxalate is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. It may also modulate the activity of other neurotransmitters in the brain.
Biochemical and Physiological Effects:
This compound has been found to affect various biochemical and physiological processes in the body. It has been shown to decrease the release of dopamine in the brain, which may contribute to its antipsychotic effects. It has also been found to increase the levels of serotonin in the brain, which may contribute to its anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

The use of 1-sec-butyl-4-[4-(methylthio)benzyl]piperazine oxalate in lab experiments has several advantages. It is a relatively selective compound that can be used to study specific neurotransmitter systems in the brain. It has also been found to exhibit low toxicity and minimal side effects in animal models. However, its use in lab experiments is limited by its poor solubility in water and the need for specialized equipment and techniques for its synthesis and administration.

Future Directions

There are several future directions for the study of 1-sec-butyl-4-[4-(methylthio)benzyl]piperazine oxalate. Further research is needed to fully understand its mechanism of action and its potential therapeutic uses. It may also be useful to study its effects in combination with other compounds to enhance its therapeutic effects. Additionally, the development of more efficient synthesis methods and delivery systems may improve its utility in scientific research.

Scientific Research Applications

1-sec-butyl-4-[4-(methylthio)benzyl]piperazine oxalate has been studied for its potential therapeutic properties in various scientific research studies. It has been found to exhibit antipsychotic, anxiolytic, and antidepressant effects in animal models. It has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.